Cas no 2172471-48-4 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methoxypropanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methoxypropanoic acid
• CAS No: 2172471-48-4
• MF: C₂₄H₂₃N₃O₆S
• MW: 481.520924806595
• CID: 6547343
• PubChem ID: 165551242
• Update Time: 2025-06-09

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methoxypropanoic acid
• 2172471-48-4
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}-2-methoxypropanoic acid
• EN300-1507553

• Inchi： 1S/C24H23N3O6S/c1-32-20(22(29)30)11-25-21(28)10-14-13-34-23(26-14)27-24(31)33-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,13,19-20H,10-12H2,1H3,(H,25,28)(H,29,30)(H,26,27,31)
• InChI Key： KZCJKPZZMHBHJH-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC(C(=O)O)OC)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 481.13075664g/mol
• Monoisotopic Mass: 481.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 155Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methoxypropanoic acid

Comprehensive Analysis of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methoxypropanoic acid (CAS No. 2172471-48-4)

The compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methoxypropanoic acid (CAS No. 2172471-48-4) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. Its unique structure, featuring a thiazole ring and methoxypropanoic acid moiety, makes it a valuable building block for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in targeted drug delivery and bioconjugation, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown heightened interest in Fmoc-protected compounds like 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methoxypropanoic acid, particularly for their role in solid-phase peptide synthesis (SPPS). This method is critical for developing therapeutic peptides, which are gaining traction as alternatives to small-molecule drugs. The compound’s CAS No. 2172471-48-4 is frequently searched in databases like PubChem and Reaxys, reflecting its importance in pharmaceutical research.

One of the key advantages of this compound is its compatibility with automated peptide synthesizers, a topic frequently discussed in biotechnology forums. The Fmoc group provides excellent protection for the amino functionality during synthesis, while the thiazole ring contributes to the compound’s stability and bioactivity. These features make it a preferred choice for researchers working on peptide-based therapeutics, a field that has seen exponential growth due to advancements in AI-driven drug design.

The methoxypropanoic acid segment in 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methoxypropanoic acid enhances its solubility in organic solvents, a property highly valued in high-throughput screening (HTS) applications. This aligns with the current trend of optimizing drug-like properties early in the discovery pipeline. Additionally, the compound’s CAS No. 2172471-48-4 is often referenced in patents related to anticancer agents and antimicrobial peptides, underscoring its versatility.

From a synthetic chemistry perspective, the compound’s structure offers multiple sites for functionalization, enabling the creation of diverse peptide mimetics. This flexibility is crucial for addressing challenges in peptide stability and oral bioavailability, two hot topics in pharmaceutical development. Researchers are also exploring its use in nanocarrier systems, leveraging its amphiphilic properties for drug encapsulation.

In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methoxypropanoic acid (CAS No. 2172471-48-4) represents a cutting-edge tool in peptide chemistry and drug discovery. Its unique structural features and broad applicability make it a subject of ongoing research, particularly in the context of personalized medicine and biopharmaceutical innovation. As the demand for next-generation therapeutics grows, this compound is poised to play a pivotal role in shaping the future of medical science.